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Compound of Interest

Compound Name: (Rac)-Lartesertib

CAS No.: 2495096-26-7

Cat. No.: B10831616

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

(Rac)-Lartesertib, a potent serine/threonine protein kinase ATM inhibitor, requires careful

handling and disposal due to its potential biological activity. While a specific Safety Data Sheet

(SDS) for (Rac)-Lartesertib is not publicly available, established guidelines for the disposal of

hazardous laboratory chemicals provide a comprehensive framework for its safe management.

Quantitative Disposal Parameters
In the absence of specific quantitative data for (Rac)-Lartesertib, general guidelines for

laboratory chemical waste should be strictly followed. Adherence to the regulations set by your

institution's Environmental Health and Safety (EH&S) department is paramount. The following

table summarizes typical quantitative limits for hazardous waste accumulation in a laboratory

setting.
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Parameter Guideline Citation

Maximum Hazardous Waste

Volume

Up to 55 gallons in a Satellite

Accumulation Area (SAA).
[1]

Maximum Acutely Toxic Waste

Up to 1 quart of liquid or 1

kilogram of solid for P-listed

chemicals.

[1]

Drain Disposal pH Range

Permissible for aqueous

solutions with a pH between

5.5 and 10.5, and only if the

chemical is non-hazardous

and biodegradable.

[2][3]

Storage Time Limit (Partial

Container)

Partially filled, properly labeled

containers may remain in an

SAA for up to one year.

[2]

Storage Time Limit (Full

Container)

Full containers must be

removed from the SAA within

three days.

[2]

Note: (Rac)-Lartesertib, as a bioactive small molecule, should be presumed hazardous.

Therefore, drain disposal is not recommended unless explicitly approved by your institution's

EH&S department.

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the recommended steps for the proper disposal of (Rac)-
Lartesertib, synthesized from general laboratory chemical waste management guidelines.

1. Waste Identification and Segregation:

Treat all (Rac)-Lartesertib waste, including pure compound, solutions, and contaminated

labware (e.g., pipette tips, tubes, gloves), as hazardous chemical waste.
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Segregate (Rac)-Lartesertib waste from other waste streams such as radioactive,

biological, or non-hazardous waste to prevent dangerous reactions.[2]

2. Container Selection and Labeling:

Use a chemically compatible, leak-proof container for waste collection. Plastic is often

preferred.[1] The original container, if in good condition, can be used.[2]

Clearly label the waste container with a "Hazardous Waste" tag.

The label must include the full chemical name, "(Rac)-Lartesertib," and a clear indication of

its contents (e.g., "Solid Waste," "Aqueous Solution with Trace Amounts"). If mixed with other

chemicals, list all components.

Mark the date when the first waste is added to the container.

3. Waste Accumulation and Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA), which must be

at or near the point of generation.[1][2]

Keep the waste container securely capped at all times, except when adding waste.[2]

Ensure that incompatible chemicals are not stored together. For instance, store acids and

bases separately.[2]

4. Disposal Request and Pickup:

Once the container is full or has been in storage for the maximum allowable time, arrange for

its disposal through your institution's hazardous waste management program.

Contact your institution's Environmental Health and Safety (EH&S) or a similar department to

schedule a waste pickup.[1]

Do not attempt to treat the chemical waste in the laboratory (e.g., through evaporation or

neutralization) unless it is a specifically approved institutional procedure.[4]

5. Empty Container Disposal:
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A container that held (Rac)-Lartesertib should be considered hazardous waste.

For containers that held acutely hazardous waste (P-listed), they must be triple-rinsed with a

suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[5]

Deface or remove all previous labels from the empty container before its final disposal as

regular trash (if permitted by your institution's policy).[5]

Logical Workflow for (Rac)-Lartesertib Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of (Rac)-Lartesertib waste.
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Start: Generate (Rac)-Lartesertib Waste

Is the waste contaminated labware or residual solid/solution?

Treat as Hazardous Chemical Waste

Select a compatible, labeled hazardous waste container

Store in designated Satellite Accumulation Area (SAA)

Is the container full or has it reached the storage time limit?

Arrange for pickup by Institutional EH&S

Yes

Continue to add waste, keeping container closed

No

End: Waste properly disposed

Click to download full resolution via product page

Disposal Workflow for (Rac)-Lartesertib
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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